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Compound of Interest

Compound Name: (2R,3S)-Chlorpheg

Cat. No.: B15620790

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the enantioselective

synthesis of syn-aryl-(2S,3R)-2-chloro-3-hydroxy esters. This class of chiral molecules serves

as crucial building blocks in the pharmaceutical industry, notably as key intermediates for

cardiovascular drugs like diltiazem. The described methodology utilizes an engineered

ketoreductase (KRED) in a dynamic reductive kinetic resolution (DYRKR) process, offering

high yields, excellent diastereoselectivity, and exceptional enantioselectivity.

Core Application: Asymmetric Synthesis of syn-
Aryl-(2S,3R)-2-chloro-3-hydroxy Esters
The primary application of this protocol is the highly selective reduction of various aryl α-chloro

β-keto esters to their corresponding syn-chlorohydrins. This biocatalytic approach provides a

robust and environmentally benign alternative to traditional chemical methods.

Quantitative Data Summary
The engineered ketoreductase demonstrates broad substrate scope, effectively catalyzing the

dynamic reductive kinetic resolution of a variety of aryl α-chloro β-keto esters. The following
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table summarizes the performance of this biocatalytic system across different substrates,

highlighting its efficiency in producing the desired syn-aryl-(2S,3R)-2-chloro-3-hydroxy esters.

[1]

Substrate (Aryl
Group)

Isolated Yield (%)
Diastereomeric
Ratio (syn:anti)

Enantiomeric
Excess (ee, %)

Phenyl 95 >99:1 >99

4-Methoxyphenyl 98 >99:1 >99

4-Chlorophenyl 96 >99:1 >99

4-Bromophenyl 97 >99:1 >99

4-Methylphenyl 94 98:2 >99

3-Methoxyphenyl 92 >99:1 >99

2-Chlorophenyl 85 95:5 >99

2-Thienyl 74 90:10 >99

Experimental Workflow and Logical Relationships
The following diagrams illustrate the overall experimental workflow and the principles of the

dynamic reductive kinetic resolution process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15620790/docs#application-notes-enantioselective-
synthesis-of-chiral-chlorohydrins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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